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Compound of Interest

Compound Name: 2-Bromo-4-fluorobenzo[d]thiazole

Cat. No.: B1292541

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 2-
Bromo-4-fluorobenzo[d]thiazole. Adherence to these procedural guidelines is critical for
ensuring laboratory safety and environmental compliance.

Immediate Safety and Hazard Information

2-Bromo-4-fluorobenzo[d]thiazole is a halogenated aromatic compound that requires careful
handling. Based on data for similar compounds, it should be treated as a hazardous substance.

Key Hazards:

Harmful if swallowed.

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]

In case of fire, thermal decomposition may produce toxic fumes, including carbon oxides,
hydrogen bromide, and hydrogen fluoride.[1][2]

Quantitative Hazard Data Summary
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The following table summarizes the key hazard information for 2-Bromo-4-
fluorobenzo[d]thiazole and similar brominated aromatic compounds.

Precautionary Statement

Hazard Classification GHS Category
Codes
o P264, P280, P302+P352,
Skin Irritation Category 2
P332+P317, P362+P364
P264, P280,
Serious Eye Irritation Category 2A P305+P351+P338,
P337+P317
Specific Target Organ Toxicity Category 3 (Respiratory P261, P271, P304+P340,
(Single Exposure) Irritation) P319, P403+P233, P405

Experimental Protocol: Waste Disposal Workflow

The following protocol outlines the step-by-step procedure for the safe disposal of 2-Bromo-4-
fluorobenzo[d]thiazole from a laboratory setting.

1. Personal Protective Equipment (PPE):

o Wear appropriate protective gloves (e.qg., nitrile), clothing, and safety goggles to prevent skin
and eye contact.

 All handling of the compound and its waste should be conducted in a well-ventilated area or
a chemical fume hood.[2]

2. Waste Segregation:
e Crucially, segregate halogenated organic waste from non-halogenated waste streams.

e Do not mix 2-Bromo-4-fluorobenzo[d]thiazole waste with incompatible materials such as
strong oxidizing agents, strong acids, or strong bases.

3. Waste Collection and Containment:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1292541?utm_src=pdf-body
https://www.benchchem.com/product/b1292541?utm_src=pdf-body
https://www.benchchem.com/product/b1292541?utm_src=pdf-body
https://www.benchchem.com/product/b1292541?utm_src=pdf-body
https://aksci.com/sds/J94015_SDS.pdf
https://www.benchchem.com/product/b1292541?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Collect waste in a designated, properly labeled, and sealed container.

The container must be compatible with the chemical. High-density polyethylene (HDPE) is a
suitable option.

The container label should clearly state "Hazardous Waste," "Halogenated Organic Waste,"
and the full chemical name: "2-Bromo-4-fluorobenzo[d]thiazole."

. Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area, away from heat or
ignition sources.

The storage area should be a designated satellite accumulation area for hazardous waste.
. Final Disposal:

The primary recommended method for the disposal of halogenated organic compounds is
incineration.

This must be carried out by a licensed and certified hazardous waste disposal company.

Do not attempt to dispose of this chemical down the drain or with general laboratory trash.[2]

[3]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for
pickup and disposal.

Disposal Process Visualization

The following diagram illustrates the logical workflow for the proper disposal of 2-Bromo-4-
fluorobenzo[d]thiazole.
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Caption: Disposal workflow for 2-Bromo-4-fluorobenzo[d]thiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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